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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of pyriofenone, a fungicide commonly used in agricultural research. Following

these guidelines will ensure the safety of laboratory personnel and the protection of the

environment.

Pyriofenone is recognized as a substance that is very toxic to aquatic life with long-lasting

effects and is suspected of causing cancer[1]. Therefore, improper disposal is a violation of

federal law and can have serious environmental consequences[2][3].

Key Disposal Procedures
The primary principle for the disposal of pyriofenone is to prevent its release into the

environment. Do not allow this material to drain into sewers or water supplies, and avoid

contaminating ponds, waterways, or ditches with the chemical or used containers[4].

For Unused or Excess Pyriofenone:

Consult Local Regulations: Before proceeding with any disposal method, contact your state's

Pesticide or Environmental Control Agency, or the hazardous waste representative at the

nearest EPA regional office for guidance[2][3]. State and local laws may have stricter

requirements than federal regulations[5][6].
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Licensed Waste Disposal: Collect and reclaim or dispose of pyriofenone in sealed

containers at a licensed waste disposal site[4].

Professional Assistance: For significant spills that cannot be contained, local authorities

should be advised[4].

For Empty Containers:

Do Not Reuse: Empty containers should never be reused for any purpose[2][5][7].

Triple Rinse: Thoroughly rinse the container three times. To do this, fill the container one-

quarter full with water, securely replace the lid, and shake for 30 seconds. Empty the rinsate

into the application equipment or a mix tank and allow it to drain for 30 seconds after the flow

has slowed to a drip. Repeat this process two more times[6][7].

Puncture and Dispose: After triple-rinsing, puncture the container to prevent reuse and

dispose of it in a sanitary landfill, or by other procedures approved by state and local

authorities[7]. Some communities may have specific recycling programs for pesticide

containers; check with your local solid waste agency[6].

Quantitative Data for Pyriofenone
The following table summarizes key quantitative data for pyriofenone, providing a quick

reference for its physical and chemical properties.

Property Value Source

Molecular Formula C18H20ClNO5 [1]

Molecular Weight 365.8 g/mol [1]

Water Solubility 1.56 mg/L (at 20°C) [8]

Vapor Pressure 1.9 x 10⁻⁶ Pa (at 25°C) [8]

Soil Persistence (Aerobic) DT50 54 – 201 days [2][3]

Soil Persistence (Anaerobic) DT50 31 – 43 days [2][3]

Bioconcentration Factor 160 [2][3]
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Experimental Protocols
While specific experimental protocols for the disposal of pyriofenone are not detailed in the

provided search results, the general procedure for handling pesticide disposal is well-

established and mandated by regulatory bodies. The "Triple Rinse" method is a critical and

standardized protocol for decontaminating empty pesticide containers.

Triple Rinse Protocol:

Initial Draining: Empty the container into the spray tank and allow it to drain for at least 30

seconds.

First Rinse: Fill the container approximately one-quarter full with water.

Agitation: Securely close the container and shake it vigorously for 30 seconds to rinse all

interior surfaces.

Transfer Rinsate: Pour the rinsate into the spray tank, allowing the container to drain for at

least 30 seconds.

Repeat: Repeat the rinsing and transferring steps two more times.

Final Disposal: The now-rinsed container can be disposed of according to local regulations

for non-hazardous waste or sent for recycling if a specific program is available.

Pyriofenone Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of pyriofenone and

its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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